4-chloro-N-methyl-6-phenyl-1,3,5-triazin-2-amine

• IUPAC Name: 4-chloro-N-methyl-6-phenyl-1,3,5-triazin-2-amine
• InChI: InChI=1S/C10H9ClN4/c1-12-10-14-8(13-9(11)15-10)7-5-3-2-4-6-7/h2-6H,1H3,(H,12,13,14,15)
• InChI Key: PIFHNYKEBUKOMB-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC(=NC(=N1)C2=CC=CC=C2)Cl
• Molecular Formula: C10H9ClN4
• Molecular Weight: 220.66 g/mol

Description

4-chloro-N-methyl-6-phenyl-1,3,5-triazin-2-amine, commonly known as 'CMPT', is a heterocyclic organic compound that belongs to the class of triazine derivatives. It has been widely used in scientific research due to its unique chemical properties and potential applications in various fields.

Scientific Research Applications

Antimicrobial Activity

The synthesized derivatives of 4-chloro-N-methyl-6-phenyl-1,3,5-triazin-2-amine have been evaluated for their antimicrobial activity against Gram-negative bacteria (E. coli), Gram-positive bacteria (S. aureus), and fungi (C. .

Synthesis of 2,4,6-Tri-substituted-1,3,5-TriazinesSynthesis of Novel 6-Aryloxy-4-chloro-2-phenylpyrimidines as FungicidesSynthesis, characterization and evaluation of 1,3,5-triazine derivatives

Synthesis routes and methods I

Procedure details

To a cooled (0° C.) solution of 2,4-dichloro-6-phenyl-1,3,5-triazine (16.0 g, 70.8 mmol, 1.00 equiv) dissolved in 1:1 CH3CN:H2O (80 mL) was added NH2Me (8.00 g, 27.5% solution in H2O, 70.8 mmol, 1.00 equiv). The solution was treated with 1 N NaOH to maintain a pH of 9-10 and stirred for 15 min. The resulting suspension was diluted with water and filtered to provide 12 g of crude product. A portion of this material (8 g) was purified by reverse-phase HPLC to afford 3.6 g of the title compound. MS (ES+): m/e 221.1 [M+H]+.

Synthesis routes and methods II

Procedure details

A mixture of 2,4-dichloro-6-phenyl-1,3,5-triazine (16.0 g, 70.8 mmol, 1.00 equiv) dissolved in 1:1 CH3CN:H2O (80 mL) was cooled (0° C.), and a solution of NH2Me (8.00 g, 27.5% solution in H2O, 70.8 mmol, 1.00 equiv) was added. The pH of the reaction mixture was adjusted to 9-10 by treating with 1 N NaOH. The pH was maintained at 9-10 for 15 min (product formation monitored by LCMS). The mixture was diluted with water, and filtered to provide 12 g of crude product (filtered solid was washed with additional water). A portion of this material (8 g) was purified by HPLC to afford 3.6 g of the title compound. MS (ES+): m/e 221.1 [M+H]+.